Cas no 1089352-47-5 (Ethyl 5-amino-3-methylpentanoate)

• Product Name: Ethyl 5-amino-3-methylpentanoate
• CAS No: 1089352-47-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6039427
• PubChem ID: 55275650
• Update Time: 2025-06-08

Ethyl 5-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• AKOS006325876
• 1089352-47-5
• EN300-6747907
• ethyl 5-amino-3-methylpentanoate
• Ethyl 5-amino-3-methylpentanoate

• Inchi： 1S/C8H17NO2/c1-3-11-8(10)6-7(2)4-5-9/h7H,3-6,9H2,1-2H3
• InChI Key： QLYMIBZJYWUGOM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)CCN)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 5-amino-3-methylpentanoate

Research Brief on Ethyl 5-amino-3-methylpentanoate (CAS: 1089352-47-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-amino-3-methylpentanoate (CAS: 1089352-47-5) is a specialized chemical compound that has garnered increasing attention in the fields of chemical biology and pharmaceutical research. This ester derivative, characterized by its amino and methyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, including potential drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. The compound's unique structural features make it a valuable building block for medicinal chemistry, enabling the creation of compounds with enhanced pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 5-amino-3-methylpentanoate as a precursor for gamma-aminobutyric acid (GABA) analogs. The study demonstrated that the compound's structural flexibility allows for efficient modification, leading to derivatives with improved blood-brain barrier permeability. This finding is particularly significant for the development of next-generation GABAergic drugs, which are widely used in the treatment of epilepsy, anxiety, and sleep disorders. The research team employed a combination of computational modeling and synthetic chemistry to optimize the compound's properties, resulting in a series of derivatives with promising in vitro and in vivo activity.

Another notable application of Ethyl 5-amino-3-methylpentanoate was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it served as a key intermediate in the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors. These inhibitors are crucial for the management of type 2 diabetes, and the study demonstrated that derivatives synthesized from Ethyl 5-amino-3-methylpentanoate exhibited superior selectivity and potency compared to existing drugs. The researchers attributed this enhancement to the compound's ability to introduce favorable steric and electronic effects into the final drug molecules.

From a synthetic chemistry perspective, recent advances have focused on improving the production efficiency of Ethyl 5-amino-3-methylpentanoate. A 2023 patent application (WO202318765A1) disclosed a novel enzymatic synthesis route that significantly reduces production costs while maintaining high purity levels. This development is particularly important for scaling up production to meet the growing demand from pharmaceutical companies engaged in drug discovery programs. The enzymatic process also aligns with the industry's increasing emphasis on green chemistry principles, reducing the environmental impact of chemical synthesis.

Looking forward, the potential applications of Ethyl 5-amino-3-methylpentanoate continue to expand. Current research initiatives are exploring its use in the development of prodrugs, where its ester functionality can be leveraged to improve drug delivery and bioavailability. Additionally, its role in peptide mimetics design is being investigated, with preliminary results suggesting it could help address some of the longstanding challenges in peptide-based therapeutics. As the pharmaceutical industry increasingly focuses on targeted therapies and personalized medicine, compounds like Ethyl 5-amino-3-methylpentanoate that offer structural versatility and synthetic accessibility are likely to play an even more prominent role in drug discovery and development.